BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Guide for
Handling Doravirine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Doravirine

Cat. No.: B607182

This document provides crucial safety protocols and operational guidance for researchers,
scientists, and drug development professionals handling Doravirine in a laboratory setting.
Adherence to these procedures is vital for ensuring personal safety and maintaining a secure
research environment.

Hazard Identification and Summary

Doravirine, in its solid, pure form, is classified as a hazardous substance. The primary risks
are associated with its handling as a powder.

e Acute Health Hazards: The substance is harmful if swallowed, causes skin irritation, and
leads to serious eye irritation[1]. It may also cause respiratory irritation upon inhalation of
dust particles[1].

e Physical Hazards: As a fine powder, Doravirine presents a significant physical hazard. It
may form combustible or explosive dust-air mixtures, especially during processing or
handling that generates airborne particles[2][3][4][5]. Therefore, it is crucial to avoid dust
accumulation and eliminate all potential ignition sources, such as heat, flames, and sparks[2]
[3][4]. Precautionary measures against static discharge, including electrical grounding and
bonding, should be implemented[2].

e Formulation Hazards: Formulations of Doravirine mixed with excipients may not be
classified as hazardous[4]. However, contact with the dust can still cause mechanical
irritation to the skin and eyes[2][4][5].
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Quantitative Safety Data

The following table summarizes the acute oral toxicity data for Doravirine. No specific
occupational exposure limits (OELs) have been established for Doravirine; therefore, all
handling should be performed with the goal of minimizing exposure to the lowest practical level.

Toxicity Data  Species Route Value Remarks Reference
No mortality
LD50 Rat Oral > 750 mg/kg observed at [3]
this dose.
No mortality
> 1,000
LD50 Dog Oral observed at [3]
mg/kg )
this dose.
No mortality
LD50 Mouse Oral > 450 mg/kg observed at [3]
this dose.

Operational and Disposal Plans
Personal Protective Equipment (PPE) Protocol

A risk assessment should be conducted for all tasks involving Doravirine. The following table
outlines the minimum required PPE. All disposable PPE must not be re-used[6].
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Control/Task

Minimum PPE Requirement

Engineering Controls

All handling of solid Doravirine must occur in a
certified chemical fume hood or other ventilated

enclosure to minimize dust inhalation[2][7].

Eye/Face Protection

Wear safety glasses with side shields or
chemical splash goggles|[2]. If there is a
potential for splashing or significant dust
generation, a face shield should be worn in

addition to goggles[2][8].

Hand Protection

Wear chemical-impermeable gloves (e.qg., nitrile)
at all times[3][7]. Gloves must be inspected
before use and changed immediately if
contaminated. Hands should be washed
thoroughly with soap and water after removing
gloves[7][9].

Body Protection

A lab coat or a work uniform is required[2]. For
tasks with a higher risk of contamination, such
as cleaning spills or handling larger quantities, a
disposable gown resistant to chemical

permeation is recommended[3][6].

Respiratory Protection

Respiratory protection is generally not required
if work is performed within a properly functioning
ventilated enclosure. If such controls are
unavailable, or in the event of an uncontrolled
release, a NIOSH/MSHA-approved respirator
should be used|[2]. For high-exposure scenarios,
a positive-pressure, air-supplied respirator is
recommended|[2].

Step-by-Step Handling Procedures

1. Preparation:

e Ensure an eye-wash station and safety shower are readily accessible[2].
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Verify that the ventilated enclosure (fume hood) is functioning correctly.
Prepare the work surface by covering it with absorbent, disposable bench paper.

Assemble all necessary equipment (spatulas, weigh boats, glassware, solvent) within the
enclosure.

Don all required PPE as specified in the table above.

. Handling Solid Doravirine (Weighing and Solution Preparation):
Handle the container carefully to avoid generating dust.
Open the container within the ventilated enclosure.

Use a spatula to carefully transfer the desired amount of solid Doravirine to a weigh boat.
Avoid pouring the powder, as this can create airborne dust.

Once weighed, transfer the solid to the appropriate vessel for dissolution.
To prepare a solution, add the solvent to the solid slowly to prevent splashing[10].
Securely close the primary container of Doravirine.

. Post-Handling Decontamination:

Wipe down all external surfaces of containers, equipment, and the work area within the
enclosure with an appropriate decontaminating solution (e.g., 70% ethanol), followed by a
dry wipe.

Remove all waste, including used bench paper and disposable equipment, and place it in a
designated, sealed waste container.

. Doffing PPE:

Remove PPE in an order that minimizes cross-contamination (e.g., outer gloves, gown, face
shield/goggles, inner gloves, respirator if used).
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» Dispose of all single-use PPE in the designated waste stream.

e Wash hands thoroughly with soap and water immediately after removing all PPE.

Emergency and Spill Response

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do[2][3][7]. Seek medical attention if irritation develops
and persists[2][3].

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap
and plenty of water[2][7]. Get medical attention if symptoms occur[2].

 Inhalation: If dust is inhaled, move the person to fresh air[4]. Seek medical attention if
symptoms occur[4].

 Ingestion: If swallowed, DO NOT induce vomiting[2][3][7]. Rinse the mouth thoroughly with
water and seek immediate medical attention[2][7]. Never give anything by mouth to an
unconscious person[7].

Spill Cleanup Protocol (Solid Material):

Evacuate and restrict access to the area of the spill.

e Ensure proper PPE is worn, including respiratory protection if the spill is large or ventilation
IS poor.

» Avoid any actions that could generate dust, such as dry sweeping with a brush or using
compressed air[2][5].

o Gently cover the spill with a damp paper towel or absorbent material to wet the powder.

o Carefully sweep or vacuum up the material using a HEPA-filtered vacuum and collect it in a
suitable, sealable container for disposal[2][5].

o Decontaminate the spill area thoroughly.
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» Dispose of all cleanup materials and contaminated PPE as hazardous waste.

Disposal Plan

All waste generated from handling Doravirine, including contaminated PPE, disposable
labware, and unused material, must be treated as chemical waste.

» Segregation: Collect all Doravirine-contaminated solid waste (gloves, wipes, weigh boats) in
a clearly labeled, sealed plastic bag or container.

e Unused Product: Unused Doravirine should be disposed of in its original container or
another sealed, properly labeled container[2][5]. Do not mix with other waste streams.

e Consult EHS: All investigational drug waste disposal must be handled in accordance with
institutional and local environmental regulations[11]. Contact your institution's Environmental
Health and Safety (EHS) department to determine the correct waste stream and arrange for
pickup and disposal by an approved waste handler, likely via incineration[3][11].

o Empty Containers: Empty containers should be taken to an approved waste handling site for
recycling or disposal[2][5]. Scratch out or remove all personal or proprietary information from
labels before disposal[12].

Visualized Workflows

The following diagrams illustrate the standard operating procedures and emergency response
logic for handling Doravirine.
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Caption: Standard workflow for safely handling solid Doravirine.
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Caption: Logical workflow for emergency response to exposure or spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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